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Compound of Interest

Compound Name: 10-lododecan-1-amine
CAS No.: 113715-02-9
Cat. No.: B14303813
Get Quote
. J

Executive Safety Summary: The "Dual-Threat"
Profile

Handling 10-lododecan-1-amine requires a huanced safety approach because it presents a
bifunctional hazard profile. Unlike simple amines or simple alkyl halides, this molecule
combines two distinct physiological risks that require conflicting protective strategies if not
managed correctly.[1]

e The Amine Functionality (Corrosive): The primary amine at the C1 position renders the
compound basic and corrosive. It poses an immediate threat of chemical burns to skin and
permanent damage to corneal tissue (H314).

e The Alkyl lodide Functionality (Alkylating Agent): The iodine at the C10 position is a good
leaving group, making this molecule a potent alkylating agent. While less volatile than short-
chain analogs (like methyl iodide), it retains the potential for DNA alkylation and systemic
toxicity (H351/H341).
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The Core Directive: You must protect against immediate tissue destruction (corrosion) while
simultaneously preventing delayed systemic toxicity (permeation/alkylation).

The PPE Matrix: Layered Defense Strategy

Standard laboratory PPE is insufficient for direct handling of alkylating amines. The following
protocol utilizes a Barrier-and-Dexterity layered approach.

Head-to-Toe Protection Specifications
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Protection Zone

Recommended Equipment

Scientific Rationale

Hand (Inner)

Laminate Film (e.g., Silver
Shield/4H)

Critical: Alkyl iodides can
permeate standard nitrile
rubbers. Laminate film offers
>480 min breakthrough time
against broad-spectrum

alkylating agents.

Hand (Outer)

Nitrile (5-8 mil)

Provides mechanical strength
and dexterity. Protects the
inner laminate glove from tears
and provides a sacrificial layer

against amine corrosion.

Eye/Face

Chemical Splash Goggles

Safety glasses are inadequate.
Amine vapors and dusts track
around glasses. Goggles
provide the necessary seal

against corrosive injury.

Respiratory

Fume Hood (Primary)

All handling must occur in a
certified hood. If handling dry
powder outside a hood (not
recommended), a P100/0V

respirator is required.

Body

Tyvek® Lab Coat (or Apron)

Standard cotton coats absorb
liquids. A chemically resistant
apron prevents "wicking" of the

alkylating agent to the skin.

Glove Permeation Logic (The "Why")

Many researchers default to thick nitrile gloves. However, permeation data indicates that

lipophilic alkyl halides can diffuse through nitrile matrices.

o Methyl lodide (Reference): Nitrile breakthrough < 10 minutes.
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e 10-lododecan-1-amine: While the long C10 chain slows diffusion compared to C1, the
consequence of exposure (alkylation) remains high.

e Protocol:Always wear Laminate gloves under Nitrile gloves.

Operational Workflow: Step-by-Step Handling
Pre-Operational Checks

e Atmosphere: Ensure the fume hood is operating at 80-100 fpm face velocity.

» Light Sensitivity: lodides degrade under UV/visible light, liberating free iodine (turning the
solid yellow/brown). Wrap reaction flasks in aluminum foil or use amber glassware.

 Air Sensitivity: The amine group absorbs atmospheric COz, forming carbamate salts.
Minimize exposure time.

Weighing and Solubilization Protocol

 Static Control: Long-chain amines are often waxy or electrostatic solids. Use an anti-static
gun on the weighing boat to prevent "flying" particles.

e Transfer:

o Place the receiving flask inside the balance enclosure if possible.

o If not, weigh into a closed vessel. Do not transport open weigh boats across the lab.
e Solubilization:

o Dissolve immediately in the reaction solvent (e.g., DCM, DMF).

o Note: The solution phase increases skin absorption risk. Treat the solution as more
hazardous than the solid.

Reaction Monitoring

» Exotherm Warning: If reacting with acid chlorides or isocyanates, the amine functionality will
generate heat. Add reagents dropwise at 0°C to prevent uncontrolled boiling/splashing.
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Waste Management & Disposal

Disposal of 10-lododecan-1-amine requires strict segregation. It cannot be treated as
standard organic waste due to the halogen content.

The Disposal Decision Tree

o Stream A: Halogenated Organics (CORRECT):

o Because of the lodine atom, this material must be incinerated at high temperatures to
prevent the formation of toxic byproducts.

o Labeling: Must be tagged "Halogenated Organic Waste" + "Corrosive" + "Toxic."
o Stream B: Non-Halogenated Organics (INCORRECT):

o Mixing iodides into non-halogenated fuel blending streams can violate regulatory permits
and damage incinerator scrubbers.

e Stream C: Aqueous Waste (INCORRECT):
o Do not pour down the drain.[2] The compound is toxic to aquatic life.
Quenching Spills
If a spill occurs:
« Isolate: Evacuate the immediate area.
o PPE: Don full PPE (Double gloves, goggles, apron).
e Neutralize:
o Absorb with a specific "Organic Solvents" spill kit.

o Advanced: Treat the area with a dilute solution of Sodium Thiosulfate (to quench any free
iodine) followed by a mild acid (Citric acid) to neutralize the amine, only if you are trained
in chemical spill response. Otherwise, absorb and pack.
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Visualized Safety Workflows
PPE Selection Logic

This diagram illustrates the decision-making process for selecting the correct protective gear
based on the state of matter and operation.

Handling 10-lododecan-1-amine

Determine Physical State

Solution Phase Solid / Powder

Risk: Splash & Rapid Permeation Risk: Inhalation & Dust Contact

N

Fume Hood Required Chemical Goggles
(N95/P100 Backup) (No Safety Glasses)

Double Glove:
Inner: Silver Shield (Laminate)
Outer: Nitrile

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and primary risk factors.

Waste Stream Segregation

This diagram ensures the material is routed to the correct destruction facility, preventing
regulatory violations.
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Figure 2: Waste segregation logic focusing on the Halogenated pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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